Cas no 332073-81-1 (N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine)

• Product Name: N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine
• CAS No: 332073-81-1
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• MDL: MFCD01542998
• CID: 3068865
• PubChem ID: 5726582
• Update Time: 2025-07-24

N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)-3-(4,6-dimethylpyrimidin-2-yl)guanidine
• ALBB-017464
• LS-05707
• 332073-81-1
• SR-01000465658-1
• guanidine, N-(3,4-dimethoxyphenyl)-N'-(4,6-dimethyl-2-pyrimidinyl)-
• 1-(3,4-dimethoxyphenyl)-2-(4,6-dimethylpyrimidin-2-yl)guanidine
• N-(3,4-dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine
• SR-01000465658
• MFCD01542998
• N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine

• MDL： MFCD01542998
• Inchi： 1S/C15H19N5O2/c1-9-7-10(2)18-15(17-9)20-14(16)19-11-5-6-12(21-3)13(8-11)22-4/h5-8H,1-4H3,(H3,16,17,18,19,20)
• InChI Key： BRNDCVZHQYAEHA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1)N/C(/N)=N/C1=NC(C)=CC(C)=N1)OC

Computed Properties

• Exact Mass: 301.15387487Da
• Monoisotopic Mass: 301.15387487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.7Ų

N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine

Comprehensive Overview of N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine (CAS No. 332073-81-1)

N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine, with the CAS number 332073-81-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This guanidine derivative is characterized by its unique molecular structure, combining a dimethoxyphenyl group with a dimethylpyrimidinyl moiety. Its structural complexity and functional groups make it a promising candidate for various applications, particularly in drug discovery and crop protection.

The compound's guanidine core is a key feature, known for its ability to form hydrogen bonds and interact with biological targets. Researchers have explored its potential as a kinase inhibitor, with studies suggesting activity against specific enzymes involved in cellular signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after. The dimethoxy and dimethylpyrimidine substituents contribute to its pharmacokinetic properties, potentially enhancing bioavailability and target specificity.

In the context of sustainable agriculture, N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine has shown promise as a plant growth regulator. Its mode of action appears to involve modulation of plant hormone pathways, making it relevant to current discussions about climate-resilient crops and yield optimization. This application is particularly timely given global concerns about food security and the need for innovative agricultural solutions.

From a chemical perspective, the compound's synthesis typically involves multi-step organic reactions, with the guanidine formation being a critical step. Recent advances in green chemistry have prompted investigations into more sustainable synthetic routes, reflecting the pharmaceutical industry's growing emphasis on environmentally friendly processes. The compound's physicochemical properties, including solubility and stability, have been characterized to support formulation development.

Analytical methods for N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine typically employ HPLC and mass spectrometry techniques, which are standard in modern quality control protocols. The compound's purity profile is crucial given its potential therapeutic applications, where impurities could affect efficacy and safety. This aspect resonates with current regulatory emphasis on pharmaceutical quality and good manufacturing practices.

In drug discovery circles, this compound has been examined for its structure-activity relationship (SAR) characteristics. The dimethoxyphenyl group appears to contribute to binding affinity, while the pyrimidine ring may influence selectivity. Such insights are valuable for medicinal chemistry optimization efforts, particularly in the development of small molecule therapeutics for complex diseases.

The scientific literature contains limited but growing references to CAS 332073-81-1, suggesting emerging interest in its applications. Patent analyses indicate potential proprietary developments, though comprehensive clinical data remains scarce. This information gap presents opportunities for further research, especially in light of current demands for novel therapeutic agents and agricultural innovations.

From a commercial perspective, N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine is typically available in small quantities for research purposes. Its pricing reflects the complexity of synthesis and purification processes. The compound's niche applications mean it serves specialized markets rather than being a high-volume commodity chemical.

Safety evaluations of this compound suggest standard laboratory handling precautions are appropriate. While not classified as highly hazardous, proper personal protective equipment and chemical hygiene practices are recommended when working with this material, consistent with general laboratory safety protocols.

Future research directions for 332073-81-1 may include expanded biological screening, formulation optimization, and investigation of derivatives. The compound's core structure offers multiple sites for modification, allowing for the generation of diverse analogs. Such work could yield valuable contributions to both pharmaceutical development and agrochemical innovation.

In summary, N-(3,4-Dimethoxyphenyl)-N'-(4,6-dimethylpyrimidin-2-yl)guanidine represents an interesting case study in specialized chemical development. Its dual potential in human health and agriculture applications makes it particularly relevant in today's research landscape, where interdisciplinary approaches are increasingly valued. As investigations continue, this compound may well emerge as a significant tool in addressing some of contemporary science's most pressing challenges.